Cas no 1334036-62-2 (2-phenyl-N-1-(propan-2-yl)-1H-pyrazol-5-ylethene-1-sulfonamide)

• Product Name: 2-phenyl-N-1-(propan-2-yl)-1H-pyrazol-5-ylethene-1-sulfonamide
• CAS No: 1334036-62-2
• MF: C₁₄H₁₇N₃O₂S
• MW: 291.368681669235
• CID: 5455707
• PubChem ID: 53603581
• Update Time: 2025-11-06

2-phenyl-N-1-(propan-2-yl)-1H-pyrazol-5-ylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-N-[1-(propan-2-yl)-1H-pyrazol-5-yl]ethene-1-sulfonamide
• 1334036-62-2
• Z2865991301
• EN300-26587694
• N-[1-(1-Methylethyl)-1H-pyrazol-5-yl]-2-phenylethenesulfonamide
• 2-phenyl-N-1-(propan-2-yl)-1H-pyrazol-5-ylethene-1-sulfonamide

• Inchi： 1S/C14H17N3O2S/c1-12(2)17-14(8-10-15-17)16-20(18,19)11-9-13-6-4-3-5-7-13/h3-12,16H,1-2H3
• InChI Key： BFEJNIYOXWDMTA-UHFFFAOYSA-N
• SMILES： C(S(NC1N(C(C)C)N=CC=1)(=O)=O)=CC1=CC=CC=C1

Computed Properties

• Exact Mass: 291.10414797g/mol
• Monoisotopic Mass: 291.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 459.8±47.0 °C(Predicted)
• pka: 7.95±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 2-phenyl-N-1-(propan-2-yl)-1H-pyrazol-5-ylethene-1-sulfonamide

Comprehensive Overview of 2-phenyl-N-1-(propan-2-yl)-1H-pyrazol-5-ylethene-1-sulfonamide (CAS No. 1334036-62-2)

The compound 2-phenyl-N-1-(propan-2-yl)-1H-pyrazol-5-ylethene-1-sulfonamide (CAS No. 1334036-62-2) is a specialized sulfonamide derivative with a unique molecular structure that combines a phenyl group, a pyrazole ring, and an isopropyl substituent. This configuration endows it with distinct chemical properties, making it a subject of interest in pharmaceutical research, material science, and organic synthesis. Its CAS number (1334036-62-2) serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in drug discovery and biomedical applications. The 2-phenyl-N-1-(propan-2-yl)-1H-pyrazol-5-ylethene-1-sulfonamide has garnered attention for its potential role in modulating enzyme activity and receptor binding, topics frequently searched in AI-driven drug design platforms. Researchers are particularly intrigued by its structural analogs, which are often explored in computational chemistry studies to predict bioavailability and toxicity.

The synthesis of 1334036-62-2 involves multi-step organic reactions, including sulfonylation and cyclization, which are widely discussed in academic forums and patent databases. Its molecular weight and logP value are frequently queried in cheminformatics tools, reflecting its relevance in ADME (Absorption, Distribution, Metabolism, Excretion) profiling. The compound’s thermal stability and solubility also make it a candidate for polymeric materials and coatings, aligning with the growing interest in sustainable chemistry.

From an industrial perspective, CAS 1334036-62-2 is often referenced in supply chain discussions, especially in regions with robust fine chemical manufacturing infrastructure. Its patent status and regulatory compliance are hot topics in IP databases, as companies seek to leverage its novel scaffold for proprietary formulations. Additionally, the compound’s spectroscopic data (e.g., NMR, IR) is frequently uploaded to open-access repositories, supporting collaborative research efforts.

Environmental and green chemistry advocates highlight the need for eco-friendly synthesis routes for 1334036-62-2, a trend mirrored in search engine analytics. Queries like "biodegradable sulfonamides" or "catalytic alternatives for pyrazole derivatives" underscore the intersection of scientific innovation and sustainability. Furthermore, the compound’s potential in agrochemicals and veterinary medicine is a recurring theme in industry reports, driven by global food security concerns.

In conclusion, 2-phenyl-N-1-(propan-2-yl)-1H-pyrazol-5-ylethene-1-sulfonamide (CAS No. 1334036-62-2) exemplifies the convergence of cutting-edge science and practical applications. Its multidisciplinary relevance ensures continued exploration across academia, industry, and technology, solidifying its position as a high-value chemical entity in the modern research landscape.